Cas no 1376238-95-7 (6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one)

• Product Name: 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one
• CAS No: 1376238-95-7
• MF: C₁₅H₁₈F₂N₂O
• MW: 280.313030719757
• CID: 5803464
• PubChem ID: 72120829
• Update Time: 2025-06-15

6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one
• 6-[[(2,4-difluorophenyl)methyl-methylamino]methyl]-6-azabicyclo[3.2.0]heptan-7-one
• 1376238-95-7
• 6-({[(2,4-difluorophenyl)methyl](methyl)amino}methyl)-6-azabicyclo[3.2.0]heptan-7-one
• EN300-26584336
• Z1270079276
• AKOS033221982

• Inchi： 1S/C15H18F2N2O/c1-18(8-10-5-6-11(16)7-13(10)17)9-19-14-4-2-3-12(14)15(19)20/h5-7,12,14H,2-4,8-9H2,1H3
• InChI Key： HNDRABPIHPJQOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN(C)CN1C(C2CCCC12)=O)F

Computed Properties

• Exact Mass: 280.13871953g/mol
• Monoisotopic Mass: 280.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one

Comprehensive Overview of 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one (CAS No. 1376238-95-7)

The compound 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one (CAS No. 1376238-95-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex bicyclic framework, combined with a difluorophenyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating conditions such as neurological disorders and inflammatory diseases.

One of the key features of this compound is its azabicyclo core, which is known to enhance binding affinity and selectivity toward target proteins. The presence of the methyl(methyl)amino group further contributes to its pharmacokinetic properties, improving solubility and metabolic stability. These attributes are critical for drug development, as they directly impact bioavailability and efficacy. Recent studies have explored its interaction with G-protein-coupled receptors (GPCRs), a hot topic in current pharmacological research due to their role in numerous physiological processes.

In the context of trending scientific discussions, 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one aligns with the growing interest in small-molecule therapeutics and precision medicine. Searches for terms like "GPCR modulators" and "fluorinated drug candidates" have surged, reflecting the demand for innovative compounds with minimal side effects. This molecule's difluorophenyl group, in particular, is a focal point, as fluorination is a common strategy to improve drug potency and membrane permeability.

From a synthetic chemistry perspective, the preparation of CAS No. 1376238-95-7 involves multi-step organic transformations, including reductive amination and cyclization reactions. These methods are widely discussed in academic and industrial settings, as they are essential for constructing complex heterocycles. The compound's stability under various pH conditions has also been investigated, making it a viable candidate for oral administration—a highly sought-after feature in modern drug design.

Another area of interest is the compound's potential application in neurodegenerative disease research. With the rise in searches for "Alzheimer's disease treatments" and "Parkinson's disease drug discovery," 6-azabicyclo3.2.0heptan-7-one derivatives are being evaluated for their ability to cross the blood-brain barrier and exhibit neuroprotective effects. Early-stage preclinical data suggest promising results, though further validation is required.

In summary, 6-({(2,4-difluorophenyl)methyl(methyl)amino}methyl)-6-azabicyclo3.2.0heptan-7-one represents a compelling case study in the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of significant interest. As research progresses, it may contribute to addressing some of the most pressing challenges in healthcare, from chronic inflammation to CNS disorders.